Cas no 13096-22-5 (1-aziridinyl-3-pyridinyl-Methanone)
13096-22-5 structure
Product Name:1-aziridinyl-3-pyridinyl-Methanone
1-aziridinyl-3-pyridinyl-Methanone Chemical and Physical Properties
Names and Identifiers
-
- 1-aziridinyl-3-pyridinyl-Methanone
- aziridin-1-yl(pyridin-3-yl)methanone
- Aziridine, 1-(3-pyridinylcarbonyl)- (9CI)
- Methanone,1-aziridinyl-3-pyridinyl-
- 3-(1-Aziridinylcarbonyl)pyridine
- BRN 0121910
- Nicotinoylethylenimine
- N-Nicotinoylethylenimine
- Pyridine, 3-(1-aziridinylcarbonyl)-
- 13096-22-5
- DTXSID80156817
-
- Inchi: 1S/C8H8N2O/c11-8(10-4-5-10)7-2-1-3-9-6-7/h1-3,6H,4-5H2
- InChI Key: FKQIQYJYXCZCMQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)N1CC1
Computed Properties
- Exact Mass: 148.06374
- Monoisotopic Mass: 148.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.293
- Boiling Point: 301.6°Cat760mmHg
- Flash Point: 136.2°C
- Refractive Index: 1.625
- PSA: 32.97
1-aziridinyl-3-pyridinyl-Methanone Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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